1,4-bis(2,3-dihydro-1,4-benzodioxin-6-ylcarbonyl)-1,4-diazepane
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1,4-bis(2,3-dihydro-1,4-benzodioxin-6-ylcarbonyl)-1,4-diazepane, also known as BDD, is a chemical compound that has gained significant interest in scientific research due to its potential applications in various fields. BDD is a diazepane derivative that contains two benzodioxinylcarbonyl groups, which are known for their biological activity.
Mechanism of Action
The mechanism of action of 1,4-bis(2,3-dihydro-1,4-benzodioxin-6-ylcarbonyl)-1,4-diazepane is not fully understood, but it is believed to be related to its ability to interact with biological molecules such as proteins and nucleic acids. This compound has been shown to inhibit the activity of certain enzymes, which may be responsible for its anti-cancer and anti-inflammatory properties. This compound has also been found to bind to DNA, which may be relevant to its anti-viral activity.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In vitro studies have demonstrated that this compound can inhibit the growth of cancer cells and reduce inflammation. This compound has also been found to have anti-viral activity against several viruses, including HIV and herpes simplex virus. In vivo studies have shown that this compound can reduce tumor growth in mice and improve the survival rate of infected animals.
Advantages and Limitations for Lab Experiments
One of the main advantages of 1,4-bis(2,3-dihydro-1,4-benzodioxin-6-ylcarbonyl)-1,4-diazepane is its high yield and stability, which make it easy to synthesize and handle in the laboratory. This compound is also relatively inexpensive compared to other compounds with similar biological activity. However, one limitation of this compound is its low solubility in water, which can make it difficult to use in certain experiments. Additionally, the mechanism of action of this compound is not fully understood, which can make it challenging to design experiments to investigate its biological activity.
Future Directions
There are several future directions for research on 1,4-bis(2,3-dihydro-1,4-benzodioxin-6-ylcarbonyl)-1,4-diazepane. One area of interest is the development of this compound-based materials for biomedical applications such as drug delivery and tissue engineering. Another area of interest is the investigation of this compound as a potential therapeutic agent for viral infections such as HIV and herpes simplex virus. Additionally, further studies are needed to elucidate the mechanism of action of this compound and to identify its molecular targets.
Synthesis Methods
The synthesis of 1,4-bis(2,3-dihydro-1,4-benzodioxin-6-ylcarbonyl)-1,4-diazepane involves the reaction of 1,4-diazepane with 2,3-dihydro-1,4-benzodioxin-6-carbonyl chloride. The reaction is carried out in the presence of a base such as triethylamine, and the product is purified using column chromatography. The yield of this compound is typically high, and the compound is stable under normal laboratory conditions.
Scientific Research Applications
1,4-bis(2,3-dihydro-1,4-benzodioxin-6-ylcarbonyl)-1,4-diazepane has been extensively studied for its potential applications in various fields such as medicinal chemistry, materials science, and catalysis. In medicinal chemistry, this compound has been investigated for its anti-cancer, anti-inflammatory, and anti-viral properties. In materials science, this compound has been used as a building block for the synthesis of novel materials such as dendrimers and polymers. In catalysis, this compound has been employed as a ligand for transition metal catalysts.
properties
IUPAC Name |
[4-(2,3-dihydro-1,4-benzodioxine-6-carbonyl)-1,4-diazepan-1-yl]-(2,3-dihydro-1,4-benzodioxin-6-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H24N2O6/c26-22(16-2-4-18-20(14-16)30-12-10-28-18)24-6-1-7-25(9-8-24)23(27)17-3-5-19-21(15-17)31-13-11-29-19/h2-5,14-15H,1,6-13H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GLQPRMAKBOTSTI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN(C1)C(=O)C2=CC3=C(C=C2)OCCO3)C(=O)C4=CC5=C(C=C4)OCCO5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H24N2O6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
424.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.